Cas no 1592350-49-6 (5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde
• CAS No: 1592350-49-6
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 6020610
• PubChem ID: 116064433
• Update Time: 2025-05-22

5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-716025
• 5-(3-chloro-4-methylphenyl)pyridine-3-carbaldehyde
• 1592350-49-6
• 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H10ClNO/c1-9-2-3-11(5-13(9)14)12-4-10(8-16)6-15-7-12/h2-8H,1H3
• InChI Key： OYZHRNFHKQNIAS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 231.0450916g/mol
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Additional information on 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde

Comprehensive Overview of 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde (CAS No. 1592350-49-6)

5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde (CAS No. 1592350-49-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carbaldehyde structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₃H₁₀ClNO, highlights the presence of a chloro-methylphenyl group, which contributes to its reactivity and versatility in chemical transformations.

In recent years, the demand for heterocyclic compounds like 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's aldehyde functional group also makes it a valuable precursor for Schiff base formation, a reaction widely exploited in medicinal chemistry.

The synthesis of 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity, addressing the industry's need for sustainable and efficient production methods. These innovations resonate with the broader trend of green chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with stringent quality standards. Its physicochemical properties, including solubility and stability, are critical for formulation development—a key concern for pharmaceutical manufacturers optimizing drug delivery systems. Discussions around bioavailability enhancement and prodrug design often reference such intermediates, reflecting their relevance in modern therapeutics.

Beyond pharmaceuticals, 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde finds niche applications in material science, particularly in the design of organic semiconductors and coordination polymers. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic devices, a rapidly growing field driven by renewable energy initiatives. This intersection with clean technology aligns with global searches for sustainable innovations, further elevating the compound's profile.

Safety and handling protocols for 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde emphasize standard laboratory precautions, given its classification as a non-hazardous reagent under normal conditions. However, researchers are advised to consult SDS documentation for specific guidelines, a practice increasingly emphasized in laboratory safety training programs worldwide. The compound's stability under controlled storage conditions (typically 2-8°C in inert atmospheres) ensures its longevity for experimental use.

Market trends indicate rising procurement of high-purity intermediates like this compound, fueled by outsourcing in contract research organizations (CROs). Suppliers often highlight batch-to-batch consistency and regulatory compliance as competitive advantages, responding to the pharmaceutical industry's emphasis on quality-by-design principles. These factors position CAS No. 1592350-49-6 as a strategically important material in the fine chemicals sector.

Future research directions may explore the derivatization of 5-(3-Chloro-4-methylphenyl)pyridine-3-carbaldehyde for covalent inhibitor development or metal-organic frameworks (MOFs), areas generating substantial academic interest. Its structural flexibility could also inspire innovations in asymmetric catalysis or bioconjugation techniques, addressing recurring search queries about next-generation synthetic tools. As interdisciplinary applications expand, this compound is poised to remain a focal point in cutting-edge chemical research.